Neuropeptide EI, rat

• Molecular Formula: C63H98N16O23
• Molecular Weight: 1447.5 g/mol
• InChI: InChI=1S/C63H98N16O23/c1-6-31(3)50(52(67)91)77-61(100)43-17-13-25-79(43)63(102)41(26-34-14-9-8-10-15-34)75-55(94)36(16-11-12-24-64)71-53(92)33(5)69-60(99)42(30-80)76-58(97)39(27-44(66)81)74-57(96)38(20-23-48(87)88)72-56(95)37(19-22-47(85)86)73-59(98)40(28-49(89)90)70-45(82)29-68-62(101)51(32(4)7-2)78-54(93)35(65)18-21-46(83)84/h8-10,14-15,31-33,35-43,50-51,80H,6-7,11-13,16-30,64-65H2,1-5H3,(H2,66,81)(H2,67,91)(H,68,101)(H,69,99)(H,70,82)(H,71,92)(H,72,95)(H,73,98)(H,74,96)(H,75,94)(H,76,97)(H,77,100)(H,78,93)(H,83,84)(H,85,86)(H,87,88)(H,89,90)
• InChIKey: QRJBBHNBDSEOOS-UHFFFAOYSA-N

Neuropeptide EI (Rat) Overview

Neuropeptide EI (NEI, rat) is an amidated 13-amino-acid peptide (H-Glu-Ile-Gly-Asp-Glu-Glu-Asn-Ser-Ala-Lys-Phe-Pro-Ile-NH₂, MW 1447.57 Da) cleaved from the prepro-melanin-concentrating hormone (prepro-MCH) precursor at the Lys129-Arg130 processing site [1]. It is co-expressed and co-secreted with melanin-concentrating hormone (MCH) from neurons of the lateral hypothalamus and zona incerta, with extensive co-localization throughout the rat CNS [2]. NEI (rat) is sequence-identical to human and mouse NEI, enabling direct cross-species experimental translation [3]. Functionally, NEI acts as a behaviorally active MCH antagonist and α-MSH agonist in multiple paradigms, distinguishing it from its co-precursor peptides MCH and NGE [4].

Behavioral activation studies (grooming, rearing, locomotor) requiring MCH-independent readouts

Probe for non-MCHR / non-melanocortin receptor signaling pathways

Cross-species translational research supported by 100% sequence identity across rat, human, mouse

• [1] Nahon JL, Presse F, Bittencourt JC, Sawchenko PE, Vale W. The rat melanin-concentrating hormone messenger ribonucleic acid encodes multiple putative neuropeptides coexpressed in the dorsolateral hypothalamus. Endocrinology. 1989;125(4):2056-2065. doi:10.1210/endo-125-4-2056. PMID: 2477226. View Source
• [2] Bittencourt JC, Presse F, Arias C, Peto C, Vaughan J, Nahon JL, Vale W, Sawchenko PE. The melanin-concentrating hormone system of the rat brain: an immuno- and hybridization histochemical characterization. J Comp Neurol. 1992;319(2):218-245. doi:10.1002/cne.903190204. PMID: 1522246. View Source
• [3] Parkes D, Vale W. Secretion of melanin-concentrating hormone and neuropeptide-EI from cultured rat hypothalamic cells. Endocrinology. 1992;131(4):1826-1831. doi:10.1210/endo.131.4.1327720. PMID: 1327720. View Source
• [4] Bittencourt J, Celis ME. Anatomy, function and regulation of neuropeptide EI (NEI). Peptides. 2008;29(8):1441-1450. doi:10.1016/j.peptides.2008.03.012. PMID: 18456371. View Source

Why MCH, α-MSH, or NGE Cannot Substitute for NEI (Rat)

Although NEI, MCH, and NGE are all derived from the same prepro-MCH precursor and are extensively co-localized in the rat CNS, their functional profiles are non-overlapping and often antagonistic [1]. NEI (rat) stimulates grooming, rearing, and locomotor activity, whereas MCH is behaviorally inert and actively annuls NEI-induced behaviors [2]. At the receptor level, NEI lacks high-affinity binding to MCH receptors (MCH-Rpc) and melanocortin receptors (MC1-R), making its signaling mechanism fundamentally distinct from that of MCH and α-MSH [3]. In neuritogenesis assays, NEI is substantially more potent than α-MSH, while NGE shows no significant effect [4]. In the HPA axis, NEI antagonizes MCH-mediated ACTH suppression, further demonstrating that these co-precursor peptides function as physiological counter-regulators rather than interchangeable analogs [5]. Generic substitution with MCH, α-MSH, or NGE would therefore produce qualitatively different—or directly opposing—experimental outcomes.

MCH

Behaviorally inert and may antagonize NEI-induced rearing/locomotion; cannot replicate full behavioral activation.

α-MSH

Enhances grooming but may not induce rearing or locomotor activity; signaling through melanocortin receptors differs fundamentally.

NGE

Lacks neuritogenic activity in striatum-midbrain co-cultures; does not engage HPA-axis counter-regulation reported for NEI.

• [1] Bittencourt J, Celis ME. Anatomy, function and regulation of neuropeptide EI (NEI). Peptides. 2008;29(8):1441-1450. doi:10.1016/j.peptides.2008.03.012. PMID: 18456371. View Source
• [2] Sanchez M, Baker BI, Celis M. Melanin-concentrating hormone (MCH) antagonizes the effects of alpha-MSH and neuropeptide E-I on grooming and locomotor activities in the rat. Peptides. 1997;18(3):393-396. doi:10.1016/s0196-9781(96)00327-0. PMID: 9145426. View Source
• [3] Hintermann E, Tanner H, Talke-Messerer C, Schlumberger S, Zumsteg U, Eberle AN. Interaction of melanin-concentrating hormone (MCH), neuropeptide E-I (NEI), neuropeptide G-E (NGE), and alpha-MSH with melanocortin and MCH receptors on mouse B16 melanoma cells. J Recept Signal Transduct Res. 2001;21(1):93-116. doi:10.1081/rrs-100107145. PMID: 11693176. View Source
• [4] Kistler-Heer V, Schlumpf M, Lichtensteiger W. Melanocortin and MCH precursor-derived NEI effects on striatum-midbrain co-cultures. Peptides. 1998;19(8):1317-1325. doi:10.1016/s0196-9781(98)00076-x. PMID: 9809645. View Source
• [5] Bluet-Pajot MT, Presse F, Vokó Z, et al. Neuropeptide-E-I antagonizes the action of melanin-concentrating hormone on stress-induced release of adrenocorticotropin in the rat. J Neuroendocrinol. 1995;7(4):297-303. doi:10.1111/j.1365-2826.1995.tb00761.x. PMID: 7647772. View Source

NEI (Rat) Comparative Evidence

Behavioral Activation: Grooming, Rearing, and Locomotion

In a direct head-to-head study, i.c.v. injection of NEI (1 μg) significantly increased grooming, rearing, and locomotor activities in rats over 65 min of observation, whereas the same dose of MCH produced no significant behavioral changes. Co-administration of MCH completely annulled the behavioral responses induced by NEI. α-MSH (1 μg) enhanced grooming but did not induce rearing or locomotor activation to the same extent as NEI. [1]

Behavioral Activation

Head-to-head

NEI increased grooming, rearing, locomotor; MCH no effect and co-administration annulled NEI responses. α-MSH enhanced grooming only.

Supports distinct behavioral role; MCH cannot substitute for locomotor/rearing readouts.

i.c.v. 1 μg, male albino rats, 65 min observation.

Evidence Dimension	Behavioral activation (grooming, rearing, locomotor activity) after i.c.v. injection
Target Compound Data	NEI (1 μg, i.c.v., rat): significantly increased grooming, rearing, and locomotor activities
Comparator Or Baseline	MCH (1 μg, i.c.v.): no significant behavioral effects; MCH + NEI: annulled NEI-induced behaviors. α-MSH (1 μg, i.c.v.): enhanced grooming only
Quantified Difference	NEI is behaviorally active across all three measures; MCH is behaviorally inert but functionally antagonistic to NEI; α-MSH activates grooming but not rearing/locomotion
Conditions	Male albino rats (200–250 g), i.c.v. injection via third ventricle cannula, behavioral scoring every 15 s for 65 min post-injection, artificial cerebrospinal fluid as vehicle control

Why This Matters

This demonstrates that NEI and MCH have functionally antagonistic behavioral roles despite being co-derived and co-localized, meaning NEI (rat) cannot be replaced by MCH for studies of MCH-independent behavioral activation or for protocols requiring simultaneous grooming and locomotor readouts.

• [1] Sanchez M, Baker BI, Celis M. Melanin-concentrating hormone (MCH) antagonizes the effects of alpha-MSH and neuropeptide E-I on grooming and locomotor activities in the rat. Peptides. 1997;18(3):393-396. doi:10.1016/s0196-9781(96)00327-0. PMID: 9145426. View Source

MCH-Rpc and Melanocortin Receptor Binding

Radioreceptor assays using mouse B16 melanoma cells and COS cells expressing defined melanocortin receptors showed that the IC50 of NEI for [125I]MCH displacement from the MCH receptor subtype MCH-Rpc was >300-fold higher than that of the cognate ligand MCH. For [125I]α-MSH displacement from MC1-R, the IC50 of NEI was >200,000-fold higher than that of α-MSH. No high-affinity binding sites for NEI were detected on B16 melanoma cells, and NEI did not displace [125I]α-MSH from MC3-R, MC4-R, or MC5-R. [1]

Receptor Binding

Head-to-head

IC50 >300-fold higher vs MCH (MCH-Rpc); >200,000-fold vs α-MSH (MC1-R). No high-affinity binding to MCH or melanocortin receptors.

Confirms non-MCHR/MCR signaling; unique probe for pathway dissection.

B16 melanoma cells, COS expressing MC1/3/4/5.

Evidence Dimension	Receptor binding affinity (IC50 for specific radioligand displacement)
Target Compound Data	NEI IC50 for [125I]MCH displacement from MCH-Rpc: >300-fold higher than MCH; NEI IC50 for [125I]α-MSH displacement from MC1-R: >200,000-fold higher than α-MSH; no high-affinity binding sites detected on B16 melanoma cells
Comparator Or Baseline	MCH at MCH-Rpc: cognate ligand (reference IC50); α-MSH at MC1-R: cognate ligand (reference IC50); NGE: comparable >300-fold and >200,000-fold shift, respectively
Quantified Difference	>300-fold lower MCH-Rpc affinity vs MCH; >200,000-fold lower MC1-R affinity vs α-MSH; no detectable high-affinity NEI binding sites
Conditions	Mouse B16 melanoma cells (MCH-Rpc-positive, MC1-R-positive, MC3-R/MC4-R/MC5-R-negative), COS cells expressing individual MC receptor subtypes, [125I]MCH, [125I]α-MSH, and [125I]NEI radioligands

Why This Matters

This pharmacological profile confirms that NEI does not signal through canonical MCH or melanocortin receptors at physiologically relevant concentrations, validating its procurement as a distinct pharmacological probe for dissecting non-MCHR/non-MCR-mediated pathways, for which MCH or α-MSH cannot be substituted.

• [1] Hintermann E, Tanner H, Talke-Messerer C, Schlumberger S, Zumsteg U, Eberle AN. Interaction of melanin-concentrating hormone (MCH), neuropeptide E-I (NEI), neuropeptide G-E (NGE), and alpha-MSH with melanocortin and MCH receptors on mouse B16 melanoma cells. J Recept Signal Transduct Res. 2001;21(1):93-116. doi:10.1081/rrs-100107145. PMID: 11693176. View Source

Neuritogenesis in Striatum-Midbrain Co-Cultures

In serum-free co-cultures of gestational day 18 rat striatal and mesencephalic cells, NEI at 250 nM increased neurofilament protein (NF) content by 22% at 3 days of culture, compared to 11% for α-MSH (effective concentration 250–2500 nM) and 17% for the synthetic melanocortin analog NDP (3.1–750 nM). NGE, ACTH(1-24), and ACTH(1-39) were ineffective. This demonstrates that NEI is the most potent endogenous neuritogenic factor among the tested prepro-MCH and POMC-derived peptides. [1]

Neuritogenesis

Head-to-head

NEI 22% NF increase at 250 nM vs α-MSH 11%, NDP 17%. NGE and ACTH fragments ineffective.

Reported highest neuritogenic response among tested peptides; supports neurite outgrowth studies.

E18 striatum-midbrain co-cultures, 3 d, ELISA.

Evidence Dimension	Neurofilament protein (NF) content increase measured by ELISA as a marker of neuritogenesis
Target Compound Data	NEI (250 nM): 22% increase in NF at 3 days in culture
Comparator Or Baseline	α-MSH (250–2500 nM): 11% increase; NDP (3.1–750 nM): 17% increase; NGE: no significant effect; ACTH(1-24) and ACTH(1-39) (25–2500 nM): ineffective
Quantified Difference	NEI effect (22%) is 2.0-fold greater than α-MSH (11%); NEI achieves greater neuritogenic efficacy at a single low concentration (250 nM) versus a broad α-MSH range
Conditions	Serum-free co-cultures of gestational day 18 rat striatal and mesencephalic cells, 3-day treatment, NF measured by ELISA from synaptosomal fractions; GAP-43 and synaptophysin also measured as secondary markers

Why This Matters

NEI (rat) is the most potent endogenous neuritogenic peptide among MCH-precursor and POMC-derived peptides tested, making it the preferred compound for neurodevelopmental, neuroregenerative, and neurite outgrowth studies where α-MSH or NGE would yield submaximal responses.

• [1] Kistler-Heer V, Schlumpf M, Lichtensteiger W. Melanocortin and MCH precursor-derived NEI effects on striatum-midbrain co-cultures. Peptides. 1998;19(8):1317-1325. doi:10.1016/s0196-9781(98)00076-x. PMID: 9809645. View Source

HPA Axis: Antagonism of MCH-Mediated ACTH Suppression

Intracerebroventricular injection of rMCH (63 or 210 nmoles) prevented ether stress-induced ACTH release in rats during the dark phase of the cycle, whereas NEI alone did not modify the stress response. Critically, co-administration of NEI with rMCH completely abolished the rMCH-induced inhibition of ACTH plasma levels, restoring the stress response to control levels. This demonstrates functional antagonism between two co-precursor peptides at the level of the HPA axis. [1]

HPA Axis

Head-to-head

NEI alone did not modify stress ACTH; NEI + MCH completely abolished MCH-mediated ACTH suppression.

Obligate MCH counter-regulator; essential for dual-peptide stress axis modeling.

i.c.v. 63–210 nmol MCH, ether stress, Wistar rats.

Evidence Dimension	Modulation of ether stress-induced plasma ACTH levels
Target Compound Data	NEI alone: no modification of stress-induced ACTH release; NEI + rMCH co-administration: complete abolition of rMCH-induced ACTH suppression
Comparator Or Baseline	rMCH (63 or 210 nmoles, i.c.v.): prevents stress-induced ACTH rise (p < 0.05 vs vehicle); vehicle (artificial CSF): normal stress-induced ACTH elevation
Quantified Difference	NEI converts the MCH effect from full ACTH suppression to no net suppression (i.e., 100% functional antagonism of the MCH effect)
Conditions	Male Wistar rats, i.c.v. injection, ether stress paradigm (2 min exposure), blood sampled from jugular cannula, ACTH measured by RIA, experiments conducted in light-on and light-off conditions

Why This Matters

This demonstrates that NEI (rat) is the obligate physiological counter-regulator of MCH at the HPA axis; procurement of NEI is essential for any study investigating the MCH-NEI balance in stress neuroendocrinology, as MCH alone cannot recapitulate the endogenous dual-peptide regulatory system.

• [1] Bluet-Pajot MT, Presse F, Vokó Z, et al. Neuropeptide-E-I antagonizes the action of melanin-concentrating hormone on stress-induced release of adrenocorticotropin in the rat. J Neuroendocrinol. 1995;7(4):297-303. doi:10.1111/j.1365-2826.1995.tb00761.x. PMID: 7647772. View Source

TRH Release Inhibition in Hypothalamic Explants

In rat mediobasal hypothalamic explants, NEI (1 μM) significantly reduced TRH release from 8.47 ± 1.28 fmol/explant to 4.6 ± 1.13 fmol/explant (p < 0.05, n = 16), representing a 45.7% inhibition. Under identical experimental conditions, MCH reduced TRH release from 7.1 ± 0.99 fmol/explant to 2.3 ± 0.4 fmol/explant (p < 0.01, n = 18), representing a 67.6% inhibition. Thus, MCH is approximately 1.48-fold more potent in suppressing TRH release than NEI. [1]

TRH Release

Head-to-head

NEI 45.7% inhibition; MCH 67.6% inhibition (1.48-fold greater TRH suppression by MCH).

Quantitatively distinct thyroid-axis effects; supports dose-response differentiation.

Hypothalamic explants, 1 μM, RIA, n=16–18.

Evidence Dimension	TRH release inhibition from hypothalamic explants
Target Compound Data	NEI (1 μM): TRH reduced from 8.47 ± 1.28 to 4.6 ± 1.13 fmol/explant; 45.7% inhibition (p < 0.05, n = 16)
Comparator Or Baseline	MCH (1 μM): TRH reduced from 7.1 ± 0.99 to 2.3 ± 0.4 fmol/explant; 67.6% inhibition (p < 0.01, n = 18)
Quantified Difference	MCH produces 1.48-fold greater TRH suppression than NEI (67.6% vs 45.7% inhibition)
Conditions	Rat mediobasal hypothalamic explants, 1 μM peptide concentration, static incubation, TRH measured by RIA, n = 16–18 per group

Why This Matters

NEI and MCH exhibit quantitatively distinct effects on the hypothalamic-pituitary-thyroid axis, confirming that NEI cannot be replaced by MCH for dose-response studies of thyroid axis regulation or energy homeostasis where the relative contribution of each co-precursor peptide must be resolved.

• [1] Kennedy AR, Todd JF, Stanley SA, et al. Melanin-concentrating hormone (MCH) suppresses thyroid stimulating hormone (TSH) release, in vivo and in vitro, via the hypothalamus and the pituitary. Endocrinology. 2001;142(7):3265-3268. doi:10.1210/endo.142.7.8374. PMID: 11416052. View Source

Cross-Species Sequence Identity

The mature NEI peptide sequence H-Glu-Ile-Gly-Asp-Glu-Glu-Asn-Ser-Ala-Lys-Phe-Pro-Ile-NH₂ (MW 1447.57 Da) is 100% identical across rat, human, and mouse, as predicted from prepro-MCH cDNA sequences and confirmed by HPLC/RIA of secreted peptides from cultured rat hypothalamic cells. This is in contrast to the co-precursor peptide MCH, which is a cyclic 19-amino acid peptide with distinct structural constraints. The absolute cross-species conservation of NEI indicates strong evolutionary constraint and enables NEI (rat) to be used interchangeably with human or mouse NEI in any experimental system. [1][2]

Sequence Identity

Reported

100% amino acid identity across rat, human, mouse NEI; 13-aa C-terminal amidated peptide.

Enables direct cross-species experimental translation; reduces sourcing complexity.

Confirmed by cDNA and HPLC/RIA of secreted peptide.

Evidence Dimension	Primary amino acid sequence identity across species
Target Compound Data	NEI (rat): H-Glu-Ile-Gly-Asp-Glu-Glu-Asn-Ser-Ala-Lys-Phe-Pro-Ile-NH₂, MW 1447.57 Da, CAS 125934-45-4, 13 amino acids, C-terminal amidation
Comparator Or Baseline	NEI (human): identical 13-aa sequence; NEI (mouse): identical 13-aa sequence. MCH (rat/human): cyclic 19-aa peptide with disulfide bond, structurally distinct from NEI
Quantified Difference	100% sequence identity across rat, human, and mouse NEI (0 amino acid substitutions). Prepro-MCH numbering differs: NEI corresponds to aa 140-152 of rat prepro-MCH and aa 131-143 of human/mouse prepro-MCH
Conditions	Sequence determined from rat hypothalamic cDNA library cloning (Nahon et al., 1989) and confirmed by HPLC/RIA analysis of secreted peptides from cultured neonatal rat hypothalamic cells (Parkes & Vale, 1992)

Why This Matters

Procuring NEI (rat) is functionally equivalent to procuring NEI (human) or NEI (mouse), reducing inventory complexity for multi-species research programs, eliminating species-specific peptide sourcing concerns, and ensuring that experimental results obtained with rat-sourced NEI are directly translatable to human and mouse model systems.

• [1] Nahon JL, Presse F, Bittencourt JC, Sawchenko PE, Vale W. The rat melanin-concentrating hormone messenger ribonucleic acid encodes multiple putative neuropeptides coexpressed in the dorsolateral hypothalamus. Endocrinology. 1989;125(4):2056-2065. doi:10.1210/endo-125-4-2056. PMID: 2477226. View Source
• [2] Parkes D, Vale W. Secretion of melanin-concentrating hormone and neuropeptide-EI from cultured rat hypothalamic cells. Endocrinology. 1992;131(4):1826-1831. doi:10.1210/endo.131.4.1327720. PMID: 1327720. View Source

NEI (Rat) Application Scenarios

HPA Axis and Stress Neuroendocrinology

Investigators studying the central control of the hypothalamic-pituitary-adrenal (HPA) axis require NEI (rat) as the obligate counter-regulatory partner of MCH. As demonstrated by Bluet-Pajot et al. (1995), NEI alone does not alter basal or stress-induced ACTH secretion, but co-administration of NEI with MCH completely abolishes MCH-mediated ACTH suppression [1]. Experimental designs that omit NEI will fail to capture the endogenous dual-peptide regulatory system and risk misinterpreting MCH effects as unopposed. NEI (rat) is therefore indispensable for i.c.v. co-injection paradigms, hypothalamic explant studies, and in vivo stress-response protocols that aim to model the physiological MCH-NEI balance.

Neuritogenesis and Synaptogenesis Assays

For studies of neuronal differentiation, neurite outgrowth, and synaptogenesis, NEI (rat) is the most potent endogenous neuritogenic factor among MCH-precursor and POMC-derived peptides. Kistler-Heer et al. (1998) demonstrated that NEI at 250 nM increases neurofilament protein content by 22% in fetal rat striatum-midbrain co-cultures, outperforming α-MSH (11%) and NDP (17%), while NGE is ineffective [2]. This makes NEI (rat) the preferred peptide for dose-response studies of neuritogenesis in primary neuronal cultures, co-culture models of brain region connectivity, and screening assays for neurotrophic factor activity, where α-MSH or NGE would yield submaximal or absent responses.

Grooming and Locomotor Activity Paradigms

NEI (rat) is the only MCH-precursor-derived peptide that simultaneously induces grooming, rearing, and locomotor activation upon central administration. Sanchez et al. (1997) established that i.c.v. NEI (1 μg) elicits a behavioral profile distinct from both MCH (behaviorally inert) and α-MSH (grooming only), and that MCH functionally antagonizes NEI-induced behaviors [3]. Researchers investigating the neural circuits of grooming, stress-induced stereotypy, or dopamine-noradrenaline interactions in behavioral output should procure NEI (rat) rather than MCH or α-MSH to achieve the full spectrum of behavioral readouts. This is particularly relevant for studies employing intracerebral microinjection into the ventral tegmental area, basolateral amygdala, or ventrolateral periaqueductal gray.

Multi-Species Translational Research

The 100% sequence identity of NEI across rat, human, and mouse [4][5] makes NEI (rat) the ideal procurement choice for multi-species translational research programs. Investigators can use a single peptide batch for experiments spanning rat in vivo models, mouse genetic models, and human cell-based assays without introducing sequence-dependent confounding variables. This cross-species interchangeability is particularly valuable for: (i) pharmacological validation studies comparing rodent and human receptor systems, (ii) antibody generation where species-matched immunogen is required, and (iii) biomarker assay development using ELISA or RIA kits that detect NEI across species with equivalent affinity. In contrast, MCH, α-MSH, and NGE exhibit species-dependent structural or functional variability that complicates cross-species experimental designs.

Application

Selection Property

Validation Focus

HPA axis stress neuroendocrinology

MCH counter-regulatory partner

Dual-peptide regulatory system modeling; ACTH endpoint monitoring

Neuritogenesis and synaptogenesis research

Reported neuritogenic activity

NF protein and synaptophysin endpoint comparison vs α-MSH, NGE

Behavioral activation studies

Full-spectrum behavioral readout

Grooming, rearing, locomotor distinction; MCH antagonism paradigm

Multi-species translational research

Cross-species sequence conservation

Assay consistency rat/human/mouse; antibody cross-reactivity verification

• [1] Bluet-Pajot MT, Presse F, Vokó Z, et al. Neuropeptide-E-I antagonizes the action of melanin-concentrating hormone on stress-induced release of adrenocorticotropin in the rat. J Neuroendocrinol. 1995;7(4):297-303. doi:10.1111/j.1365-2826.1995.tb00761.x. PMID: 7647772. View Source
• [2] Kistler-Heer V, Schlumpf M, Lichtensteiger W. Melanocortin and MCH precursor-derived NEI effects on striatum-midbrain co-cultures. Peptides. 1998;19(8):1317-1325. doi:10.1016/s0196-9781(98)00076-x. PMID: 9809645. View Source
• [3] Sanchez M, Baker BI, Celis M. Melanin-concentrating hormone (MCH) antagonizes the effects of alpha-MSH and neuropeptide E-I on grooming and locomotor activities in the rat. Peptides. 1997;18(3):393-396. doi:10.1016/s0196-9781(96)00327-0. PMID: 9145426. View Source
• [4] Nahon JL, Presse F, Bittencourt JC, Sawchenko PE, Vale W. The rat melanin-concentrating hormone messenger ribonucleic acid encodes multiple putative neuropeptides coexpressed in the dorsolateral hypothalamus. Endocrinology. 1989;125(4):2056-2065. doi:10.1210/endo-125-4-2056. PMID: 2477226. View Source
• [5] Parkes D, Vale W. Secretion of melanin-concentrating hormone and neuropeptide-EI from cultured rat hypothalamic cells. Endocrinology. 1992;131(4):1826-1831. doi:10.1210/endo.131.4.1327720. PMID: 1327720. View Source